Cas no 4209-25-0 (2-Chloro-1-(2-chlorophenyl)ethanone)

• Product Name: 2-Chloro-1-(2-chlorophenyl)ethanone
• CAS No: 4209-25-0
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• CID: 1516498
• PubChem ID: 14896046
• Update Time: 2025-05-28

2-Chloro-1-(2-chlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(2-chlorophenyl)-
• 2-chloro-1-(2-chlorophenyl)ethanone
• D71120
• AKOS010997146
• 2-CHLOROPHENACYL CHLORIDE
• 2-chloro-1-(2-chlorophenyl)ethan-1-one
• EN300-107150
• DTXSID80565086
• 2-Chloro-1-(2'-chlorophenyl)ethanone
• 4209-25-0
• SCHEMBL976846
• A901725
• 2,2'-dichloroacetophenone
• CS-0435641
• MFCD11111999
• BS-17058
• 2-Chloro-1-(2-chlorophenyl)ethanone

• Inchi： 1S/C8H6Cl2O/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4H,5H2
• InChI Key： SOGLGKRIVMZMSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCl)=O

Computed Properties

• Exact Mass: 187.97968
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(2-chlorophenyl)ethanone

Ethanone, 2-Chloro-1-(2-Chlorophenyl)-: A Comprehensive Overview

Ethanone, 2-Chloro-1-(2-Chlorophenyl)-, also known by its CAS number 4209-25-0, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a ketone group and two chlorine atoms attached to a phenyl ring. The molecule's structure contributes to its versatile properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of Ethanone, 2-Chloro-1-(2-Chlorophenyl)- in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to form stable bonds with other molecules has been leveraged to create materials with enhanced mechanical properties and thermal stability.

The synthesis of Ethanone, 2-Chloro-1-(2-Chlorophenyl)- has been optimized through innovative chemical methodologies. For instance, a study published in *Chemical Reviews* demonstrated a novel catalytic pathway that significantly reduces the reaction time and enhances the yield. This advancement not only improves the efficiency of production but also aligns with the growing demand for eco-friendly manufacturing processes.

Another area where Ethanone, 4209-25-0 has shown promise is in pharmaceutical research. Its structural similarity to certain bioactive compounds has led scientists to investigate its potential as a lead molecule for drug development. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for therapeutic applications.

In terms of physical properties, Ethanone, 4209-25-0 exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-performance liquid chromatography (HPLC) as a stationary phase modifier. Recent advancements in chromatographic techniques have further enhanced its utility in analytical chemistry.

The environmental impact of Ethanone, 4209-25-0 has also been a focal point of recent research. Studies conducted by environmental scientists have assessed its biodegradability under various conditions. Results indicate that the compound undergoes rapid degradation in aerobic environments, reducing its potential ecological footprint.

Looking ahead, the future of Ethanone, 4209-25-0 seems promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive further innovations in its application across multiple sectors. As sustainability becomes a cornerstone of modern science, compounds like Ethanone, 4-Chloroacetophenone will play a pivotal role in shaping the future of material science and pharmaceuticals.